Cas no 1428356-37-9 (1-methyl-N-3-(2-oxopiperidin-1-yl)phenyl-1H-imidazole-4-sulfonamide)

• Product Name: 1-methyl-N-3-(2-oxopiperidin-1-yl)phenyl-1H-imidazole-4-sulfonamide
• CAS No: 1428356-37-9
• MF: C₁₅H₁₈N₄O₃S
• MW: 334.393421649933
• CID: 6466601
• Update Time: 2025-10-29

1-methyl-N-3-(2-oxopiperidin-1-yl)phenyl-1H-imidazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-N-3-(2-oxopiperidin-1-yl)phenyl-1H-imidazole-4-sulfonamide
• 1-methyl-N-[3-(2-oxopiperidin-1-yl)phenyl]imidazole-4-sulfonamide

• Inchi： 1S/C15H18N4O3S/c1-18-10-14(16-11-18)23(21,22)17-12-5-4-6-13(9-12)19-8-3-2-7-15(19)20/h4-6,9-11,17H,2-3,7-8H2,1H3
• InChI Key： MERDSGVAOCTHHQ-UHFFFAOYSA-N
• SMILES： C1N(C)C=C(S(NC2=CC=CC(N3CCCCC3=O)=C2)(=O)=O)N=1

Additional information on 1-methyl-N-3-(2-oxopiperidin-1-yl)phenyl-1H-imidazole-4-sulfonamide

Comprehensive Overview of 1-methyl-N-3-(2-oxopiperidin-1-yl)phenyl-1H-imidazole-4-sulfonamide (CAS No. 1428356-37-9)

The compound 1-methyl-N-3-(2-oxopiperidin-1-yl)phenyl-1H-imidazole-4-sulfonamide (CAS No. 1428356-37-9) is a sulfonamide derivative with a unique structural framework, combining an imidazole ring and a 2-oxopiperidine moiety. This molecular architecture has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both sulfonamide and imidazole functional groups suggests possible interactions with biological targets, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in medicinal chemistry. 1-methyl-N-3-(2-oxopiperidin-1-yl)phenyl-1H-imidazole-4-sulfonamide stands out due to its potential role in modulating enzyme activity or receptor binding. Researchers are particularly intrigued by its pharmacokinetic properties, including solubility and bioavailability, which are critical for drug candidates. The compound's CAS No. 1428356-37-9 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents.

The synthesis of 1-methyl-N-3-(2-oxopiperidin-1-yl)phenyl-1H-imidazole-4-sulfonamide involves multi-step organic reactions, often requiring careful optimization to achieve high yields and purity. Advanced techniques such as HPLC and NMR spectroscopy are employed to characterize the compound, ensuring its structural integrity. Given the growing interest in small-molecule therapeutics, this compound's development aligns with trends in personalized medicine and targeted drug delivery systems.

From a commercial perspective, CAS No. 1428356-37-9 is increasingly listed in chemical catalogs, catering to pharmaceutical companies and academic institutions. Its potential applications span anti-inflammatory, antimicrobial, and central nervous system (CNS) research, reflecting the broad utility of imidazole-sulfonamide hybrids. As the scientific community continues to explore its mechanisms of action, this compound may emerge as a key player in next-generation therapeutics.

Environmental and safety considerations are also paramount when handling 1-methyl-N-3-(2-oxopiperidin-1-yl)phenyl-1H-imidazole-4-sulfonamide. While it is not classified as hazardous, standard laboratory protocols must be followed to ensure safe usage. The compound's stability under various conditions, such as pH and temperature, is an area of active investigation, particularly for formulation scientists.

In conclusion, 1-methyl-N-3-(2-oxopiperidin-1-yl)phenyl-1H-imidazole-4-sulfonamide (CAS No. 1428356-37-9) represents a promising avenue for research and development. Its unique chemical properties and potential therapeutic applications make it a valuable subject for further study. As the pharmaceutical industry evolves, compounds like this will likely play a pivotal role in addressing unmet medical needs and advancing human health.